N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H20N2OS/c1-13-8-9-17(15(3)10-13)21-19(23)12-24-20-11-14(2)16-6-4-5-7-18(16)22-20/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: CEXQQPCUOYDLEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=C2)C)C
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide, also known as DMQX, is a potent and selective antagonist of the AMPA subtype of glutamate receptors. It is a chemical compound that has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide acts as a competitive antagonist of the AMPA receptor, binding to the receptor's glutamate-binding site and preventing the activation of the receptor by endogenous glutamate. This results in a decrease in the postsynaptic current and a reduction in the excitability of the neuron.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been shown to have a number of biochemical and physiological effects in various experimental systems. It has been shown to inhibit long-term potentiation (LTP), a form of synaptic plasticity that is thought to underlie learning and memory. It has also been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and amphetamine, suggesting a potential therapeutic role in drug addiction. In addition, N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been shown to protect against neuronal damage in animal models of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide is its selectivity for the AMPA receptor, which allows for the specific investigation of the role of this receptor subtype in various physiological and pathological processes. However, one limitation of N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide is its relatively short half-life, which can make it difficult to maintain a stable blockade of AMPA receptor-mediated synaptic transmission over long periods of time.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide. One area of interest is the development of new analogues of N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide with improved pharmacokinetic properties, such as longer half-lives and increased selectivity for specific AMPA receptor subunits. Another area of interest is the investigation of the therapeutic potential of N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide and related compounds in various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Finally, there is a need for further research on the mechanisms underlying the biochemical and physiological effects of N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide, including its effects on intracellular signaling pathways and gene expression.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide involves the reaction of 2,4-dimethylphenylamine with 4-methyl-2-quinolinecarbaldehyde, followed by the addition of thioacetic acid and subsequent purification steps. The final product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-[(4-methyl-2-quinolinyl)thio]acetamide has been widely used in scientific research to investigate the role of AMPA receptors in various physiological and pathological processes, including synaptic plasticity, learning and memory, drug addiction, and neurodegenerative diseases. It is commonly used as a tool compound to selectively block AMPA receptor-mediated synaptic transmission in vitro and in vivo.